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Compound of Interest

Compound Name: 1-Methoxy-2-butanol

Cat. No.: B1294847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1-Methoxy-2-butanol
as a solvent in organic synthesis. This document includes its physicochemical properties,

applications in specific reaction types with detailed protocols where available, and safety

information.

Physicochemical Properties
1-Methoxy-2-butanol is a versatile ether alcohol solvent with a unique combination of a

hydroxyl group and an ether linkage. This structure imparts both polar and non-polar

characteristics, allowing it to dissolve a range of organic compounds. A summary of its key

physical properties is presented in Table 1.

Property Value Reference

Molecular Formula C₅H₁₂O₂ [1][2]

Molecular Weight 104.15 g/mol [1][2]

Boiling Point 133-135 °C [3]

Density 0.906 g/mL at 25 °C [3]

Flash Point 39 °C (102.2 °F) - closed cup [3][4]

Refractive Index (n20/D) 1.412 [3]
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Synthesis of 1-Methoxy-2-butanol
A common laboratory-scale synthesis of 1-Methoxy-2-butanol involves the ring-opening of

1,2-epoxybutane with methanol. This reaction can be efficiently catalyzed by graphite oxide

under mild conditions.
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Synthesis of 1-Methoxy-2-butanol.

Experimental Protocol: Synthesis of 1-Methoxy-2-
butanol[2]
Materials:

1,2-Epoxybutane (1 mmol)

Methanol (5 mmol)

Graphite oxide (GO) (1 mg)

Dichloromethane (CH₂Cl₂)

Hexane

Ethyl acetate (EtOAc)

Procedure:
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To a solution of 1,2-epoxybutane (1 mmol) and methanol (5 mmol), add 1 mg of graphite

oxide (GO) at room temperature.

Stir the mixture for the appropriate time as indicated by reaction monitoring (e.g., GC/MS

analysis).

Upon completion, add CH₂Cl₂ to the reaction mixture.

Filter the mixture and evaporate the solvent under reduced pressure.

Purify the crude product by flash column chromatography using a mixture of hexane and

ethyl acetate (6:1) as the eluent to obtain pure 1-Methoxy-2-butanol.

Applications in Organic Synthesis
While not as commonly cited as other ether alcohols like 1-methoxy-2-propanol, 1-Methoxy-2-
butanol has demonstrated utility in specific synthetic transformations.

N-Alkylation of Amines
1-Methoxy-2-butanol can be utilized as a substrate in the N-alkylation of amines. A notable

example is the synthesis of N-(1-methoxy-2-butyl)-n-hexylamine from n-hexylamine, catalyzed

by a ruthenium complex.[1] This "borrowing hydrogen" methodology involves the in-situ

oxidation of the alcohol to a carbonyl compound, which then undergoes reductive amination.
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N-Alkylation using 1-Methoxy-2-butanol.

Experimental Protocol: Synthesis of N-(1-methoxy-2-
butyl)-n-hexylamine[1]
While a detailed, step-by-step protocol with specific quantitative data for this reaction using 1-
Methoxy-2-butanol as a solvent is not readily available in the searched literature, a general

procedure for ruthenium-catalyzed N-alkylation of amines with alcohols is provided below as a

representative method.

General Materials:

Amine (e.g., n-hexylamine)

Alcohol (e.g., 1-Methoxy-2-butanol)

Ruthenium catalyst (e.g., [Ru(p-cymene)Cl₂]₂)

Bidentate phosphine ligand (e.g., dppf or DPEphos)

Anhydrous, inert solvent (if the alcohol is not used as the solvent)
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General Procedure:

In a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), combine the

amine, the alcohol (typically in excess if used as the solvent), the ruthenium catalyst (e.g.,

0.5 mol%), and the phosphine ligand.

Heat the reaction mixture to the required temperature (secondary alcohols may require

higher temperatures) and stir for the duration necessary for the reaction to complete,

monitoring by a suitable technique (e.g., TLC or GC-MS).

After the reaction is complete, cool the mixture to room temperature.

If a solvent was used, remove it under reduced pressure.

Purify the crude product by an appropriate method, such as column chromatography, to yield

the desired N-alkylated amine.

Potential Applications and Considerations
Due to its amphiphilic nature, 1-Methoxy-2-butanol has the potential to be a useful solvent in a

variety of other organic reactions, although specific examples with detailed protocols are scarce

in the readily available literature.

Nucleophilic Substitution Reactions: Like its isomer 1-methoxy-2-propanol, it could serve as

a solvent for Sₙ2 reactions involving polar reactants due to its ability to dissolve both organic

substrates and inorganic salts.[4]

Palladium-Catalyzed Cross-Coupling Reactions: The choice of solvent is crucial in reactions

like Suzuki-Miyaura and Heck couplings. While specific data for 1-Methoxy-2-butanol is
lacking, alcohols, in general, can influence the selectivity and efficiency of these reactions.

Further research would be needed to determine its specific effects.

Asymmetric Synthesis: The use of chiral solvents can induce enantioselectivity in

asymmetric reactions. While 1-Methoxy-2-butanol is typically used as a racemic mixture, its

chiral counterpart could potentially be explored as a chiral solvent.

Safety Information
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1-Methoxy-2-butanol is a flammable liquid and should be handled with appropriate safety

precautions.[3]

Hazard Classifications: Flammable Liquid, Category 3.[3]

Signal Word: Warning.[3]

Hazard Statements: H226 (Flammable liquid and vapor).[3]

Personal Protective Equipment (PPE): Eyeshields, faceshields, gloves, and a suitable

respirator are recommended.[3]

Storage: Store in a well-ventilated place, away from heat, sparks, and open flames. Keep the

container tightly closed.

Key Safety Information.

Disclaimer: The information provided is for research and development purposes only. All

procedures should be carried out by trained professionals in a suitably equipped laboratory.

Always consult the relevant Safety Data Sheet (SDS) before handling any chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1294847#using-1-methoxy-2-butanol-as-a-solvent-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1294847#using-1-methoxy-2-butanol-as-a-solvent-in-organic-synthesis
https://www.benchchem.com/product/b1294847#using-1-methoxy-2-butanol-as-a-solvent-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294847?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

